Cas no 1162257-61-5 ((6-(Trifluoromethyl)pyridin-2-yl)boronic acid)

• Product Name: (6-(Trifluoromethyl)pyridin-2-yl)boronic acid
• CAS No: 1162257-61-5
• MF: C₆H₅BF₃NO₂
• MW: 190.915611982346
• MDL: MFCD08061586
• CID: 1039082
• PubChem ID: 17750498
• Update Time: 2025-06-08

(6-(Trifluoromethyl)pyridin-2-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• B-[6-(trifluoromethyl)-2-pyridinyl]-Boronic acid
• (6-(Trifluoromethyl)pyridin-2-yl)boronic acid
• 6-(trifluoromethyl)pyridin-2-ylboronic acid
• 6-(Trifluoromethyl)pyridine-2-boronic acid
• BA40
• [6-(trifluoromethyl)pyridin-2-yl]boronic acid
• Boronic acid, B-[6-(trifluoromethyl)-2-pyridinyl]-
• AB43328
• BC000920
• 6-(Trifluoromethyl)pyridin-2-boronic acid
• Z7764
• [6-(trifluoromethyl)-2-pyridyl]boronic acid
• [6-(TRIFLUOROMETHYL)-2-PYRIDINYL]BORONIC ACI
• [6-(TRIFLUOROMETHYL)-2-PYRIDINYL]BORONIC ACID
• s11110
• DA-15147
• AKOS006286918
• MFCD08061586
• DTXSID90590546
• AS-55224
• MPRJCLNUBHVSPK-UHFFFAOYSA-N
• (6-(Trifluoromethyl)pyridin-2-yl)boronicacid
• EN300-212689
• CS-0175232
• 1162257-61-5
• 6-(TRIFLUOROMETHYL)PYRIDIN-2-YL-2-BORONIC ACID

• MDL： MFCD08061586
• Inchi： 1S/C6H5BF3NO2/c8-6(9,10)4-2-1-3-5(11-4)7(12)13/h1-3,12-13H
• InChI Key： MPRJCLNUBHVSPK-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(B(O)O)N=1)(F)F

Computed Properties

• Exact Mass: 191.03700
• Monoisotopic Mass: 191.0365431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4

Experimental Properties

• PSA: 53.35000
• LogP: -0.21980

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on (6-(Trifluoromethyl)pyridin-2-yl)boronic acid

Introduction to (6-(Trifluoromethyl)pyridin-2-yl)boronic Acid (CAS No. 1162257-61-5)

(6-(Trifluoromethyl)pyridin-2-yl)boronic acid is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its versatile applications. This compound, identified by the CAS number 1162257-61-5, is a key intermediate in the synthesis of various biologically active molecules. Its unique structure, featuring a trifluoromethyl group attached to a pyridine ring, makes it particularly valuable for developing novel therapeutic agents.

The trifluoromethyl group is a well-known pharmacophore that enhances the metabolic stability and lipophilicity of drug candidates, making it a preferred moiety in medicinal chemistry. The pyridine ring, on the other hand, is a common scaffold in many pharmaceuticals, contributing to binding affinity and selectivity. The boronic acid moiety in this compound facilitates its use in Suzuki-Miyaura cross-coupling reactions, a powerful tool for constructing complex organic molecules.

In recent years, there has been a surge in research focused on developing new methodologies for the synthesis of organoboron compounds. One of the most notable advancements is the development of palladium-catalyzed cross-coupling reactions, which have revolutionized the way complex molecular architectures are assembled. (6-(Trifluoromethyl)pyridin-2-yl)boronic acid has been extensively used in these reactions to introduce pyridine-based fragments into larger molecules. This has led to the discovery of several novel compounds with potential therapeutic applications.

The pharmaceutical industry has shown particular interest in this compound due to its role in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is associated with various diseases, including cancer. By targeting these enzymes with small molecule inhibitors, researchers aim to develop treatments that can modulate cellular processes and combat disease progression. (6-(Trifluoromethyl)pyridin-2-yl)boronic acid has been used as a building block in the synthesis of such inhibitors, contributing to significant advancements in drug discovery.

Another area where this compound has made a significant impact is in the field of materials science. The unique electronic properties of the trifluoromethyl group and the pyridine ring make this compound an excellent candidate for use in organic electronics. Researchers have explored its potential as a component in light-emitting diodes (LEDs), organic photovoltaics (OPVs), and other advanced materials. The ability to fine-tune the electronic properties of these materials through molecular design has opened up new possibilities for next-generation electronic devices.

The synthesis of (6-(Trifluoromethyl)pyridin-2-yl)boronic acid typically involves multi-step processes that require careful optimization to ensure high yield and purity. One common approach involves the halogenation of a pyridine derivative followed by lithiation and borylation. Recent advances in synthetic methodologies have led to more efficient and scalable processes, making this compound more accessible for industrial applications.

In conclusion, (6-(Trifluoromethyl)pyridin-2-yl)boronic acid (CAS No. 1162257-61-5) is a versatile and valuable compound with broad applications in pharmaceuticals and materials science. Its unique structure and reactivity make it an indispensable tool for researchers working on developing new drugs and advanced materials. As our understanding of its properties continues to grow, we can expect to see even more innovative uses emerge from this fascinating compound.